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Compound of Interest

Compound Name: 4-(Benzyloxy)-2,5-dimethylaniline
CAS No.: 92646-40-7
Cat. No.: B13621727
Get Quote
. J

CAS Registry Number: 92646-40-7 Chemical Formula: CisH17NO Molecular Weight: 227.30
g/mol Synonyms: 4-Amino-2,5-dimethylphenyl benzyl ether; 1-Amino-4-(benzyloxy)-2,5-
dimethylbenzene.[1]

Executive Summary & Chemical Identity

4-(Benzyloxy)-2,5-dimethylaniline is a specialized aniline derivative largely utilized as an
intermediate in the synthesis of pharmaceuticals and organic dyes.[1] Structurally, it combines
the toxicity profile of xylidines (dimethylanilines) with the lipophilicity of a benzyl ether.

This guide provides a technical framework for the safe handling, synthesis, and disposal of this
compound. Due to limited specific toxicological data for this exact isomer, safety protocols are
derived from Structure-Activity Relationships (SAR) involving 2,5-xylidine and 4-
benzyloxyaniline.[1]

Physical & Chemical Properties (Predicted)
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Property Value/Description Note

Based on structural analogs

Physical State Solid (Crystalline powder) -
(e.g., 4-benzyloxyaniline).[1]
_ Darkens upon oxidation/light
Color Off-white to pale brown
exposure.
] ] Estimated range; analogs melt
Melting Point 85-95 °C
~80-100 °C.
B Soluble in DMSO, DCM, Ethyl N
Solubility Low water solubility.
Acetate
] ] Weak base, typical of electron-
pKa (Conjugate Acid) ~4.5-5.0

rich anilines.[1]

Hazard Identification & Toxicology

Core Directive: Treat as a potent methemoglobinemia-inducing agent and potential carcinogen.

[1]

GHS Classification (Derived)[1]

¢ Acute Toxicity (Oral/Dermal/Inhalation): Category 3 or 4 (Toxic/Harmful).
o Skin Sensitization: Category 1 (May cause an allergic skin reaction).[1]

o Carcinogenicity: Category 2 (Suspected of causing cancer - based on aniline/xylidine data).

[1]
» Specific Target Organ Toxicity (Repeated): Category 2 (Blood, Liver).[1][2]

e Aquatic Toxicity: Category 2 (Toxic to aquatic life with long-lasting effects).[1]

Mechanism of Toxicity: The Methemoglobin Pathway

The primary acute risk is the metabolic activation of the aniline moiety. The hydrophobic benzyl
group facilitates dermal absorption, while the amine is metabolized in the liver.
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Figure 1. Metabolic activation pathway leading to methemoglobinemia.[1]

Engineering Controls & Personal Protective

Equipment (PPE)[1]
Hierarchy of Controls

« Isolation: Handle all solid powder in a Class Il Biosafety Cabinet or Chemical Fume Hood

with HEPA filtration if dust generation is likely.[1]

 Inert Atmosphere: Store and react under Nitrogen (

) or Argon to prevent oxidation (formation of azo/azoxy impurities).[1]

PPE Selection Matrix

Protection Type Material/Standard Rationale
Anilines permeate nitrile/latex
Gloves (Primary) Silver Shield / Laminate rapidly.[1] Laminate offers >4h
breakthrough time.
o For dexterity; change
Gloves (Secondary) Nitrile (Double layer) ) )
immediately upon splash.
) ) Required if handling outside a
Respiratory P100/ N95 + OV Cartridge
hood (not recommended).[1]
Disposable; prevents
Clothing Tyvek Lab Coat contamination of street

clothes.

Experimental Protocol: Safe Synthesis & Handling
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Context: Synthesis via reduction of 1-(benzyloxy)-2,5-dimethyl-4-nitrobenzene. This route
avoids handling the free aniline until the final step.

Step 1: Pre-Reaction Setup

o Equipment: 3-neck round bottom flask, reflux condenser, mechanical stirrer (magnetic
stirring may fail with heavy slurries).

o Atmosphere: Flush system with Nitrogen for 15 minutes.

Step 2: Reduction Protocol (IronfAmmonium Chloride
Method)[1]

e Reagents:
o Nitro precursor (1.0 eq)[3]
o Iron powder (3.0 eq, reduced grade)

o (0.5eq)[1]

o Solvent: Ethanol/Water (4:1 v/v)[1]

e Procedure:
o Suspend the nitro compound in Ethanol/Water.
o Add

and heat to reflux (
).

o Critical Step: Add Iron powder portion-wise over 30 minutes. Caution: Exothermic reaction.
Monitor temperature.

o Reflux for 2—4 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 3:1). The aniline spot
will be more polar and fluorescent under UV.
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o Filtration: Filter hot through a Celite pad to remove Iron sludge. Safety Note: Iron waste

can be pyrophoric; keep wet.[1]

Step 3: Isolation and Purification

o Concentrate the filtrate under reduced pressure.
e Dissolve residue in Ethyl Acetate; wash with

(ag) and Brine.[1]

e Recrystallization: Use Ethanol or Toluene/Hexane.
o Purity Check: NMR should show a sharp singlet for the benzyl

(~5.1 ppm) and broad singlet for

(~3.5-4.0 ppm).[1]
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Figure 2: Safe synthesis and isolation workflow.

Emergency Response & Waste Disposal
Exposure Response[1][2][4][5][6][7][8]

o Skin Contact:IMMEDIATE washing with soap and water for 15 minutes.[1] Do not use alcohol
(increases absorption).

 Inhalation: Move to fresh air. Administer oxygen if breathing is labored.[4][5]

e Cyanosis (Blue lips/nails): Suspect methemoglobinemia.[1] Transport to ER immediately.
Mention "Aniline Exposure" to medical staff (Antidote: Methylene Blue).
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Spills

o Evacuate the area.[2][6][4][7][5][8]
» Don full PPE (Laminate gloves, respirator).
e Cover spill with Sand or Vermiculite.

e Do not use bleach (may form chloroamines).[1] Use a dilute acid (e.g., 1M HCI) to neutralize
the amine, then absorb.

Disposal[1][2][6][7]

» Solid Waste: Incineration in a chemical waste facility equipped with scrubbers (Nitrogen
oxides generation).[1]

e Agueous Waste: Do not release to drains.[2][7] High aquatic toxicity.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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